Cas no 40550-41-2 (Bicyclo[2.2.1]heptan-2-one, 7,7-dimethyl-, (1R)-)

• Product Name: Bicyclo[2.2.1]heptan-2-one, 7,7-dimethyl-, (1R)-
• CAS No: 40550-41-2
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 2843205
• PubChem ID: 12306876
• Update Time: 2025-04-21

Bicyclo[2.2.1]heptan-2-one, 7,7-dimethyl-, (1R)- Chemical and Physical Properties

Names and Identifiers

• DTXSID00486789
• 40550-41-2
• SCHEMBL12385286
• Bicyclo[2.2.1]heptan-2-one, 7,7-dimethyl-, (1R)-

• Inchi： 1S/C9H14O/c1-9(2)6-3-4-7(9)8(10)5-6/h6-7H,3-5H2,1-2H3/t6?,7-/m0/s1
• InChI Key： DOCLMTQMWGMALI-MLWJPKLSSA-N
• SMILES： O=C1CC2CC[C@@H]1C2(C)C

Computed Properties

• Exact Mass: 138.104465066Da
• Monoisotopic Mass: 138.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų